Cas no 669008-34-8 (Cyclopropanesulfonamide, 1-(phenylmethyl)-)

Cyclopropanesulfonamide, 1-(phenylmethyl)-, is a specialized sulfonamide derivative featuring a cyclopropane ring and a benzyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which can impart desirable pharmacokinetic properties. The cyclopropane moiety enhances metabolic stability, while the sulfonamide group offers potential for hydrogen bonding interactions, making it a valuable scaffold for drug design. Its well-defined chemical structure allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound is typically utilized in intermediate synthesis and as a building block for more complex pharmacophores, particularly in the exploration of enzyme inhibitors or receptor modulators.

Cyclopropanesulfonamide, 1-(phenylmethyl)- structure

669008-34-8 structure

Product Name:Cyclopropanesulfonamide, 1-(phenylmethyl)-

CAS No:669008-34-8

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

CID:395584

PubChem ID:21889798

Update Time:2025-06-09

Cyclopropanesulfonamide, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanesulfonamide, 1-(phenylmethyl)-
- 1-benzylcyclopropane-1-sulfonamide
- 1-Benzylcyclo-propylsulfonamide
- 1-benzylcyclopropylsulfonamide
- SCHEMBL635599
- DTXSID60619516
- 669008-34-8
- A1-29435
- Z1862024295
- EN300-5134640
- NVRIOSDKORWDLE-UHFFFAOYSA-N
- 1-benzyl-cyclopropanesulfonic acid amide
- Inchi： 1S/C10H13NO2S/c11-14(12,13)10(6-7-10)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H2,11,12,13)
- InChI Key： NVRIOSDKORWDLE-UHFFFAOYSA-N
- SMILES： S(C1(CC2C=CC=CC=2)CC1)(N)(=O)=O

Computed Properties

Exact Mass: 211.06679
Monoisotopic Mass: 211.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 60.16

Cyclopropanesulfonamide, 1-(phenylmethyl)- Pricemore >>

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